Cas no 2228226-15-9 (3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid
• CAS No: 2228226-15-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6179265
• PubChem ID: 165760996
• Update Time: 2025-06-13

3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid
• 2228226-15-9
• EN300-1792298

• Inchi： 1S/C11H17NO2/c1-7-6-12-8(2)9(7)5-11(3,4)10(13)14/h6,12H,5H2,1-4H3,(H,13,14)
• InChI Key： BLHQQAPXLXRXLX-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C(C)=CNC=1C)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2228226-15-9)

3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid, with the CAS number 2228226-15-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid is characterized by a pyrrole ring substituted with two methyl groups at the 2 and 4 positions, and a carboxylic acid moiety attached to a tert-butyl group. This configuration imparts the compound with specific chemical and biological activities that are of great interest to researchers.

Recent studies have highlighted the potential of 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid has shown promising results in neuroprotective studies. Research indicates that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in cell survival and death.

In addition to its anti-inflammatory and neuroprotective properties, 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the inhibition of specific oncogenic pathways and the induction of cell cycle arrest. These findings suggest that 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid have also been studied extensively. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in clinical settings. Additionally, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in human therapy.

In conclusion, 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylpropanoic acid (CAS No. 22888666) is a multifaceted compound with significant therapeutic potential. Its anti-inflammatory, neuroprotective, and anticancer properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for its eventual use in treating various diseases.